molecular formula C10H4Cl2N4O2 B8641150 Benzo(g)pteridine-2,4(1H,3H)-dione, 7,8-dichloro- CAS No. 58590-56-0

Benzo(g)pteridine-2,4(1H,3H)-dione, 7,8-dichloro-

Cat. No.: B8641150
CAS No.: 58590-56-0
M. Wt: 283.07 g/mol
InChI Key: AXUFSJZRCPNZIQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Benzo(g)pteridine-2,4(1H,3H)-dione, 7,8-dichloro- is a useful research compound. Its molecular formula is C10H4Cl2N4O2 and its molecular weight is 283.07 g/mol. The purity is usually 95%.
BenchChem offers high-quality Benzo(g)pteridine-2,4(1H,3H)-dione, 7,8-dichloro- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Benzo(g)pteridine-2,4(1H,3H)-dione, 7,8-dichloro- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

58590-56-0

Molecular Formula

C10H4Cl2N4O2

Molecular Weight

283.07 g/mol

IUPAC Name

7,8-dichloro-1H-benzo[g]pteridine-2,4-dione

InChI

InChI=1S/C10H4Cl2N4O2/c11-3-1-5-6(2-4(3)12)14-8-7(13-5)9(17)16-10(18)15-8/h1-2H,(H2,14,15,16,17,18)

InChI Key

AXUFSJZRCPNZIQ-UHFFFAOYSA-N

Canonical SMILES

C1=C2C(=CC(=C1Cl)Cl)N=C3C(=N2)C(=O)NC(=O)N3

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 10 g of 4,5-dichloro-o-phenylenediamine, 9 g of alloxan hydrate, 1.5 g of boric acid and 250 ml of glacial acetic acid was stirred overnight at room temperature to obtain a brown-black solution which was filtered. The yellow-buff crystalline solid was well washed with water to obtain 15.9 g of 7,8-dichloro-alloxazine melting at >370° C. A solution of 2 g of 7,8-dichloro-alloxazine in 10 ml of concentrated sulfuric acid was slowly heated to 240° C. and held there for 10 minutes. The mixture was cooled and poured onto ice and the mixture was made alkaline with sodium hydroxide addition. The mixture was extracted several times with ether to obtain 0.73 g of 2-amino-6,7-dichloro-quinoxaline as an orange crystalline solid melting at 220° C.
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
9 g
Type
reactant
Reaction Step One
Quantity
1.5 g
Type
reactant
Reaction Step One
Quantity
250 mL
Type
solvent
Reaction Step One

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